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Compound of Interest

Chlorobis(cyclooctene)rhodium(l)
Compound Name:
Dimer

Cat. No.: B578261

Introduction: Chlorobis(cyclooctene)rhodium(l) dimer, often abbreviated as [RhCl(coe)z]z, is
an organorhodium compound that serves as a pivotal precursor in the synthesis of numerous
organorhodium catalysts.[1] This air-sensitive, red-brown solid is valued for its high reactivity
and the labile nature of its cyclooctene (coe) ligands, which are readily displaced by other
ligands.[1] This property makes it an excellent starting material for generating catalytically
active species for a wide range of organic transformations, including C-H activation,
asymmetric synthesis, and polymerization processes.[1][2][3]

Physicochemical Properties

The fundamental properties of Chlorobis(cyclooctene)rhodium(l) dimer are summarized
below. This data is critical for stoichiometric calculations in reaction planning and for material
characterization.
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Parameter Value

Molecular Formula Cs32H56Cl2Rh2[2][4][5][6]

Alternate Formula [RhCI(CsH14)2]2[5]

Molecular Weight 717.51 g/mol [2][7]

Appearance Light yellow to red-brown crystalline solid[1][2]
Melting Point 190 °C (decomposes)[2][3]

CAS Number 12279-09-3[4][5][6]

Molecular Structure and Composition

The dimeric structure consists of two rhodium atoms bridged by two chloride ligands. Each
rhodium(l) center is coordinated to two cyclooctene ligands. The diagram below illustrates this
fundamental relationship between the constituent parts of the molecule.
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Diagram of the molecular components and their relationships.

Experimental Protocol: Synthesis
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A common method for the preparation of Chlorobis(cyclooctene)rhodium(l) dimer involves
the reduction of a rhodium(lll) salt in the presence of the cyclooctene ligand.

Obijective: To synthesize Chlorobis(cyclooctene)rhodium(l) dimer from hydrated rhodium(lil)
chloride.

Materials:

Hydrated rhodium(lll) chloride (RhClz-xH20)

cis-Cyclooctene (CsHza4)

Ethanol (or another suitable alcohol solvent)

Inert gas (Argon or Nitrogen)

Standard Schlenk line or glovebox equipment
Procedure:

e Under an inert atmosphere, dissolve hydrated rhodium(lll) chloride in a suitable alcohol
solvent.

e Add an excess of cis-cyclooctene to the solution.

 Allow the reaction mixture to stir at room temperature.[1]

e The reaction progress is typically indicated by a color change as the Rh(lll) is reduced to
Rh(l) and the complex precipitates.

e The resulting solid product is collected by filtration, washed with a small amount of the
alcohol solvent, and dried under vacuum.

e Due to its air sensitivity, the final product should be stored under an inert atmosphere.[1]

This straightforward synthesis provides a highly reactive and versatile precursor for further
catalytic applications. The lability of the cyclooctene ligands is key to its utility, allowing for easy
substitution by a wide variety of other ligands to generate custom catalysts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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